Cas no 51146-57-7 ((R)-(-)-Ibuprofen)

(R)-(-)-Ibuprofen structure
(R)-(-)-Ibuprofen structure
Product Name:(R)-(-)-Ibuprofen
CAS No:51146-57-7
MF:C13H18O2
MW:206.2808
MDL:MFCD00069290
CID:370167
PubChem ID:114864
Update Time:2025-09-27

(R)-(-)-Ibuprofen Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-methyl-4-(2-methylpropyl)-, (aR)-
    • (R)-(-)-Ibuprofen
    • ​(R)-Ibuprofen​
    • (R)-Ibuprofen
    • R-Ibuprofen
    • (-)-Ibuprofen
    • (2R)-2-(4-isobutylphenyl)propanoic acid
    • (2R)-2-(4-isobutylphenyl)-propanoic acid
    • alphaR-Sethyl-4-(2-methylpropyl)benzeneacetic acid
    • CHEBI:47835
    • R(-)-ibuprofen
    • R-(-)-p-Isobutylhydratropic acid
    • (alphaR)-alpha-Methyl-4-(2-methylpropyl)benzeneacetic acid
    • L-Ibuprofen
    • levibuprofen
    • (R)-2-(4-Isobutylphenyl)propanoic acid
    • (2R)-2-[4-(2-methylpropyl)phenyl]propanoic acid
    • (R)-alpha-methyl-4-(2-methylpropyl)benzeneacetic acid
    • 99W8H60N62
    • Benzeneacetic acid, alpha-methyl-4-(2-methylpropyl)-, (R)-
    • (-)-Ibuprophen
    • IZP
    • (r)(-) ibup
    • (-)-alpha-Methyl-4-(2-methylpropyl)benzeneacetic acid
    • CS-1394
    • (R,S)-2-(4-(2-methylpropyl)phenyl)propanoic acid
    • EX-A1358
    • NS00116011
    • HY-78131B
    • Benzeneacetic acid, alpha-methyl-4-(2-methylpropyl)-, (alphaR)- (9CI)
    • (r)(-) ibuprofen
    • 51146-57-7
    • BDBM50169044
    • (.ALPHA.R)-.ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETIC ACID
    • (r)(-)-ibuprofen
    • MFCD00069290
    • SCHEMBL29057
    • CHEMBL427526
    • (R)-IBUPROPHEN
    • DS-11337
    • UNII-99W8H60N62
    • Ibuprofen, (-)-
    • EN300-6505221
    • IBUPROFEN, (R)-
    • Q27120818
    • (r,s)-ibuprofen
    • benzeneacetic acid, alpha-methyl-4-(2-methylpropyl)-, (alphaR)-
    • AKOS027320481
    • AC-32024
    • (R)-(-)-Ibuprofen?
    • (-)-.ALPHA.-METHYL-4-(2-METHYLPROPYL)BENZENEACETIC ACID
    • BENZENEACETIC ACID, .ALPHA.-METHYL-4-(2-METHYLPROPYL)-, (.ALPHA.R)-
    • BENZENEACETIC ACID, .ALPHA.-METHYL-4-(2-METHYLPROPYL)-, (R)-
    • s5899
    • MDL： MFCD00069290
    • Inchi： 1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/t10-/m1/s1
    • InChI Key： HEFNNWSXXWATRW-SNVBAGLBSA-N
    • SMILES： O([H])C([C@]([H])(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

  • Exact Mass: 206.13074
  • Monoisotopic Mass: 206.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.029±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 54 ºC
  • Boiling Point: 319.6°C at 760 mmHg
  • Flash Point: 216.7°C
  • Refractive Index: 1.5290 (estimate)
  • Solubility: Very slightly soluble (0.19 g/l) (25 º C),
  • PSA: 37.3
  • LogP: 3.07320

(R)-(-)-Ibuprofen Security Information

(R)-(-)-Ibuprofen Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L126048-1g
(R)-(-)-Ibuprofen
 51146-57-7 98%
1g
 ¥1303.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
L126048-250mg
(R)-(-)-Ibuprofen
 51146-57-7 98%
250mg
 ¥376.90 2023-09-02
S e l l e c k ZHONG GUO
S5899-25mg
(R)-(-)-Ibuprofen
 51146-57-7 99.94%
25mg
 ¥794.44 2023-09-16
ChemScence
CS-1394-200mg
(R)-(-)-Ibuprofen
 51146-57-7 99.86%
200mg
 $108.0 2021-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R864470-1g
(R)-(-)-Ibuprofen
 51146-57-7 98%
1g
 ￥1,330.00 2022-09-28
TRC
I140005-10mg
(R)-(-)-Ibuprofen
 51146-57-7
10mg
 $85.00 2023-05-18
TRC
I140005-100mg
(R)-(-)-Ibuprofen
 51146-57-7
100mg
 $ 98.00 2023-09-07
TRC
I140005-250mg
(R)-(-)-Ibuprofen
 51146-57-7
250mg
 $ 213.00 2023-09-07
TRC
I140005-500mg
(R)-(-)-Ibuprofen
 51146-57-7
500mg
 $ 397.00 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R864470-250mg
(R)-(-)-Ibuprofen
 51146-57-7 98%
250mg
 ￥384.00 2022-09-28

(R)-(-)-Ibuprofen Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:51146-57-7)(R)-(-)-Ibuprofen
Order Number:LE13644
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:51146-57-7)(R)-(-)-Ibuprofen
Order Number:A1030985
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:45
Price ($):458.0
Email:sales@amadischem.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:51146-57-7)(R)-(-)-Ibuprofen
LE13644
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:51146-57-7)(R)-(-)-Ibuprofen
A1030985
Purity:99%
Quantity:5g
Price ($):458.0
Email